2-Bromoethanol-1,1,2,2-d4
Overview
Description
2-Bromoethanol-1,1,2,2-d4 is a widely used intermediate in organic synthesis . It has a molecular weight of 128.99 and a linear formula of BrCD2CD2OH .
Synthesis Analysis
2-Bromoethanol-1,1,2,2-d4 can be synthesized from Ethyl Bromoacetate-2,2-D2 . It’s also used for the preparation of 2-bromoethyl glycosides from acetylated sugars .Molecular Structure Analysis
The molecular structure of 2-Bromoethanol-1,1,2,2-d4 is represented by the formula BrCD2CD2OH . The InChI string representation is 1S/C2H5BrO/c3-1-2-4/h4H,1-2H2/i1D2,2D2 .Physical And Chemical Properties Analysis
2-Bromoethanol-1,1,2,2-d4 has a boiling point of 56-57 °C20 mm Hg (lit.) and a density of 1.819 g/mL at 25 °C (lit.) . Its refractive index is n 20/D 1.493 (lit.) .Scientific Research Applications
Isotopic Labeling
This compound is a deuterated compound, meaning it contains the heavy isotope of hydrogen, deuterium . Deuterated compounds are often used in isotopic labeling studies, which can provide valuable insights into the mechanisms of chemical reactions.
Proteomics Research
In the field of proteomics, “2-Bromoethanol-1,1,2,2-d4” can be used in protein expression studies . The deuterium atoms can be incorporated into proteins, allowing researchers to track the fate of individual atoms during metabolic processes.
Environmental Analysis
“2-Bromoethanol-1,1,2,2-d4” can also be used in environmental analysis . Its unique properties can help in the detection and quantification of various environmental pollutants.
Synthetic Intermediates
This compound can serve as a synthetic intermediate in the production of other compounds . Its reactivity and structural properties make it a valuable tool in the synthesis of complex organic molecules.
Metabolomics Research
In metabolomics, “2-Bromoethanol-1,1,2,2-d4” can be used as a stable isotope-labelled compound . This allows researchers to trace the metabolic pathways of this compound in biological systems.
Safety And Hazards
properties
IUPAC Name |
2-bromo-1,1,2,2-tetradeuterioethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5BrO/c3-1-2-4/h4H,1-2H2/i1D2,2D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDLCZOVUSADOIV-LNLMKGTHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])([2H])Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50493928 |
Source
|
| Record name | 2-Bromo(~2~H_4_)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50493928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromoethanol-1,1,2,2-d4 | |
CAS RN |
81764-55-8 |
Source
|
| Record name | 2-Bromo(~2~H_4_)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50493928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 81764-55-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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